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Abstract
This technical guide provides an in-depth analysis of 2-Bromo-5-methylbenzaldehyde, a

pivotal intermediate in modern organic synthesis. The official IUPAC name for this compound is

2-bromo-5-methylbenzaldehyde[1]. This document delineates its chemical and physical

properties, provides a detailed, field-proven synthesis protocol, and explores its versatile

reactivity. Emphasis is placed on the compound's bifunctional nature, which makes it a valuable

building block in the development of pharmaceuticals, agrochemicals, and advanced

materials[2]. This guide is intended for researchers, chemists, and professionals in drug

development who require a thorough understanding of this compound's strategic application in

complex molecular architecture.
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A precise understanding of a reagent's properties is fundamental to its effective application in

synthesis. 2-Bromo-5-methylbenzaldehyde is a substituted aromatic aldehyde whose utility is

derived from the specific arrangement of its functional groups.

Systematic Name (IUPAC): 2-bromo-5-methylbenzaldehyde[1] Common Synonyms: 6-

Bromo-m-tolualdehyde[1] CAS Number: 90221-55-9[1][3][4] Molecular Formula: C₈H₇BrO[1]

Molecular Weight: 199.04 g/mol [1]

The key physicochemical properties of 2-Bromo-5-methylbenzaldehyde are summarized in

the table below for quick reference. These parameters are critical for determining appropriate

reaction solvents, purification methods, and storage conditions.

Property Value Source

Appearance
White to light yellow solid or

crystal
[4]

Purity >98.0% (GC) [4]

Melting Point 41.0 to 45.0 °C [4]

InChI Key
UWGFRLQHWDMILE-

UHFFFAOYSA-N
[1]

SMILES CC1=CC(=C(C=C1)Br)C=O [1]

Storage
Room temperature, under inert

atmosphere
[4]

Synthesis Protocol: A Validated Approach
The synthesis of substituted benzaldehydes often requires strategic functional group

manipulations. While multiple pathways exist, a reliable and widely applicable method for

preparing halo-benzaldehydes involves the diazotization of a corresponding aniline, followed by

a formaldoxime-based reaction, a variant of the Sandmeyer reaction. This approach offers

good yields and is adaptable for various substituted anilines[5].

Rationale for the Synthetic Route

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b1279800/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-2-bromo-5-methylbenzaldehyde-synthesis-reactivity-and-applications
https://www.benchchem.com/product/b1279800/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-2-bromo-5-methylbenzaldehyde-synthesis-reactivity-and-applications
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methylbenzaldehyde
https://www.fishersci.com/shop/products/2-bromo-5-methylbenzaldeh-5g/501389671
https://www.tcichemicals.com/OP/en/p/B5824
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methylbenzaldehyde
https://www.benchchem.com/product/b1279800/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-2-bromo-5-methylbenzaldehyde-synthesis-reactivity-and-applications
https://www.tcichemicals.com/OP/en/p/B5824
https://www.tcichemicals.com/OP/en/p/B5824
https://www.tcichemicals.com/OP/en/p/B5824
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methylbenzaldehyde
https://www.tcichemicals.com/OP/en/p/B5824
http://www.orgsyn.org/demo.aspx?prep=CV5P0139
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The chosen pathway begins with 2-Bromo-5-methylaniline. The core of this synthesis rests on

two classical transformations:

Diazotization: The primary amine (-NH₂) is converted into a diazonium salt (-N₂⁺Cl⁻). This is

a crucial step as the diazonium group is an excellent leaving group (N₂ gas), facilitating its

replacement. The reaction is conducted at low temperatures (0–5 °C) to prevent the unstable

diazonium salt from decomposing.

Beech Reaction: The diazonium salt is then reacted with formaldoxime in the presence of a

copper(II) sulfate catalyst. This introduces the aldehyde functionality at the position of the

former amine group, yielding the target compound[5]. Exact neutralization is key to

minimizing unwanted side reactions like azo coupling[5].

Experimental Workflow
Below is a detailed, step-by-step protocol for the laboratory-scale synthesis of 2-Bromo-5-
methylbenzaldehyde.

Step A: Preparation of Aqueous Formaldoxime

In a well-ventilated fume hood, prepare a solution of hydroxylamine hydrochloride (35 g, 0.5

mol) in water (100 ml).

Add a solution of 37% aqueous formaldehyde (41 ml, 0.5 mol) to the hydroxylamine solution.

Cool the mixture in an ice bath and neutralize by the slow addition of a saturated sodium

carbonate solution until the pH is approximately 7.0.

Step B: Diazotization of 2-Bromo-5-methylaniline

In a 1-liter three-necked flask equipped with a mechanical stirrer, add 2-Bromo-5-

methylaniline (46.5 g, 0.25 mol).

Add water (50 ml) followed by the slow addition of concentrated hydrochloric acid (57 ml).

Cool the resulting slurry to 0–5 °C using an ice-salt bath.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

http://www.orgsyn.org/demo.aspx?prep=CV5P0139
http://www.orgsyn.org/demo.aspx?prep=CV5P0139
https://www.benchchem.com/product/b1279800/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-2-bromo-5-methylbenzaldehyde-synthesis-reactivity-and-applications
https://www.benchchem.com/product/b1279800/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-2-bromo-5-methylbenzaldehyde-synthesis-reactivity-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


While maintaining the temperature below 5 °C, add a solution of sodium nitrite (17.5 g, 0.25

mol) in water (25 ml) dropwise. Stir vigorously for 30 minutes after the addition is complete.

The resulting clear solution is the diazonium salt.

Step C: Synthesis of 2-Bromo-5-methylbenzaldehyde

In a separate 3-liter flask, place the prepared formaldoxime solution (from Step A).

Add hydrated copper(II) sulfate (6.5 g) and sodium sulfite (1.0 g) to the formaldoxime

solution.

Add a solution of hydrated sodium acetate (160 g) in water (180 ml). Maintain the

temperature at 10–15 °C.

Slowly add the cold diazonium salt solution (from Step B) to the vigorously stirred

formaldoxime-copper mixture.

After the addition is complete, stir the mixture for an additional 2 hours at room temperature.

Acidify the mixture with concentrated sulfuric acid and steam distill to isolate the crude

product.

Extract the distillate with ether, wash the ethereal layer with saturated sodium chloride

solution, and dry over anhydrous sodium sulfate[5].

Evaporate the ether and purify the residue by vacuum distillation to yield 2-Bromo-5-
methylbenzaldehyde.

Synthesis Workflow Diagram
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Step A: Formaldoxime Prep

Step B: Diazotization

Step C: Aldehyde Formation

Hydroxylamine HCl + Formaldehyde

Neutralize (Na2CO3)

pH ~7

Aqueous Formaldoxime

Mix Formaldoxime,
CuSO4, Na2SO3, NaOAc

2-Bromo-5-methylaniline + HCl

Add NaNO2 @ 0-5°C

Forms slurry

Diazonium Salt Solution

Add Diazonium Salt Solution
@ 10-15°C

Acidify & Steam Distill

Extract & Purify

Pure 2-Bromo-5-methylbenzaldehyde

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Bromo-5-methylbenzaldehyde.
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Chemical Reactivity and Strategic Applications
The synthetic value of 2-Bromo-5-methylbenzaldehyde lies in its bifunctional nature. The

aldehyde and bromo substituents offer orthogonal reactivity, allowing for sequential and

controlled modifications to the molecule[2].

Reactions of the Aldehyde Group
The aldehyde group (-CHO) is a highly reactive electrophilic center. It readily participates in a

wide array of classical organic transformations:

Nucleophilic Addition: Serves as an electrophile for Grignard reagents and organolithiums to

form secondary alcohols.

Wittig Reaction: Reacts with phosphorus ylides to form alkenes.

Reductive Amination: Undergoes reaction with amines in the presence of a reducing agent to

form secondary or tertiary amines.

Condensation Reactions: Participates in aldol and Knoevenagel condensations to form α,β-

unsaturated systems.

Reactions of the Bromo Group
The bromine atom on the aromatic ring provides a handle for modern palladium-catalyzed

cross-coupling reactions, which are cornerstones of pharmaceutical synthesis. This enables the

formation of carbon-carbon and carbon-heteroatom bonds with high precision[2].

Suzuki Coupling: Reacts with boronic acids to form biaryl compounds.

Heck Coupling: Couples with alkenes to form substituted styrenes.

Sonogashira Coupling: Reacts with terminal alkynes to introduce alkynyl moieties.

Buchwald-Hartwig Amination: Forms C-N bonds by reacting with amines.
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This dual reactivity makes 2-Bromo-5-methylbenzaldehyde an indispensable building block

for constructing complex molecular scaffolds found in many active pharmaceutical ingredients

(APIs)[2]. Researchers can first elaborate the aldehyde group and then use the bromo-

substitution for a late-stage diversification via cross-coupling, or vice-versa. Beyond

pharmaceuticals, it is also used in the synthesis of agrochemicals, specialty polymers, and

organic electronic materials where precise molecular architecture is required[2].

Diagram of Synthetic Utility

Aldehyde Group Reactions

Bromo Group Reactions (Pd-Catalyzed)

2-Bromo-5-methylbenzaldehyde

Nucleophilic Addition
(e.g., Grignard) Wittig Reaction Reductive Amination Suzuki Coupling Heck Coupling Sonogashira Coupling

Secondary Alcohols Alkenes Substituted Amines Biaryl Compounds Substituted Styrenes Alkynyl Arenes

Click to download full resolution via product page

Caption: Orthogonal reactivity of 2-Bromo-5-methylbenzaldehyde.

Safety and Handling
As with any reactive chemical, proper handling of 2-Bromo-5-methylbenzaldehyde is

essential. It is classified as an irritant and is harmful if swallowed or in contact with skin[1].
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Hazard Class GHS Pictogram Signal Word Hazard Statements

Acute Toxicity &

Irritation

GHS07 (Exclamation

Mark)
Warning

H302: Harmful if

swallowed[1]H315:

Causes skin

irritation[1]H319:

Causes serious eye

irritation[1]H332:

Harmful if

inhaled[1]H335: May

cause respiratory

irritation

Precautionary Measures:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Always consult the full Safety Data Sheet (SDS) from the supplier before handling this

compound.

Spectroscopic Characterization (Expected)
Structural elucidation via Nuclear Magnetic Resonance (NMR) spectroscopy is a standard

validation step. While a specific spectrum for this compound is not provided in the search

results, an experienced chemist can predict the key features based on its structure and data

from analogous compounds[6].

¹H NMR Spectroscopy:
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Aldehyde Proton (-CHO): A singlet is expected in the highly deshielded region, typically

around δ 9.5-10.5 ppm.

Aromatic Protons: Three protons on the aromatic ring will appear as multiplets (likely

doublets and a doublet of doublets) in the δ 7.0-8.0 ppm range. Their specific splitting

patterns and chemical shifts will be influenced by the bromo, methyl, and aldehyde groups.

Methyl Protons (-CH₃): A sharp singlet corresponding to the three methyl protons will be

observed in the upfield region, typically around δ 2.3-2.5 ppm.

¹³C NMR Spectroscopy:

Carbonyl Carbon (-CHO): The aldehyde carbon will be highly deshielded, appearing as a

singlet around δ 185-195 ppm.

Aromatic Carbons: Six distinct signals are expected in the δ 120-150 ppm region. The

carbon attached to the bromine (C-Br) will be shifted upfield relative to the others due to the

heavy atom effect, while the carbon attached to the aldehyde (C-CHO) will be downfield.

Methyl Carbon (-CH₃): A single peak in the upfield region, typically around δ 20-25 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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